Cas no 647375-75-5 (L-Arginine, L-glutaminyl-L-arginyl-L-arginyl-L-arginyl-)

• Product Name: L-Arginine, L-glutaminyl-L-arginyl-L-arginyl-L-arginyl-
• CAS No: 647375-75-5
• MF: C₂₉H₅₈N₁₈O₇
• MW: 770.887222766876
• CID: 417554
• PubChem ID: 71378912
• Update Time: 2025-04-19

L-Arginine, L-glutaminyl-L-arginyl-L-arginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-glutaminyl-L-arginyl-L-arginyl-L-arginyl-
• (2S)-5-(diaminomethylideneamino)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]pentanoyl]amin
• L-Glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• DTXSID90801508
• 647375-75-5

• Inchi： 1S/C29H58N18O7/c30-15(9-10-20(31)48)21(49)44-16(5-1-11-40-26(32)33)22(50)45-17(6-2-12-41-27(34)35)23(51)46-18(7-3-13-42-28(36)37)24(52)47-19(25(53)54)8-4-14-43-29(38)39/h15-19H,1-14,30H2,(H2,31,48)(H,44,49)(H,45,50)(H,46,51)(H,47,52)(H,53,54)(H4,32,33,40)(H4,34,35,41)(H4,36,37,42)(H4,38,39,43)/t15-,16-,17-,18-,19-/m0/s1
• InChI Key： UACBNNMSWLVKPB-VMXHOPILSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCC(N)=O)N)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 770.47424
• Monoisotopic Mass: 770.47358626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 28
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10
• Topological Polar Surface Area: 480Ų

Experimental Properties

• PSA: 470.41